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Compound of Interest

Compound Name: TC-2153

CAS No.: 1381769-23-8

Cat. No.: B611235

Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with TC-2153. The following procedural guidance is

intended to ensure the safe handling, storage, and disposal of this compound.

TC-2153, a selective inhibitor of striatal-enriched protein tyrosine phosphatase (STEP), is a

valuable tool in neuroscience research.[1][2] While it has been reported to have low acute

toxicity, adherence to proper laboratory safety protocols is essential to minimize any potential

risks.[1][2]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling TC-2153 in solid form or in solution. This

includes, but is not limited to:

Gloves: Nitrile or other chemically resistant gloves should be worn at all times.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

splashes.
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Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: If there is a risk of aerosolization of the solid compound, a properly

fitted respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

For detailed information on selecting appropriate PPE for handling chemical compounds in a

laboratory setting, please refer to established guidelines.

Chemical and Physical Properties
A summary of the key chemical and physical properties of TC-2153 is provided in the table

below.

Property Value

CAS Number 1381769-23-8[1]

Molecular Formula C₇H₅ClF₃NS₅[1]

Molecular Weight 355.89 g/mol [1]

Solubility Soluble in DMSO (100 mg/mL)[1]

Appearance Solid

Storage and Handling
Proper storage and handling are critical to maintain the integrity of TC-2153 and ensure the

safety of laboratory personnel.
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Condition Recommendation

Storage Temperature

Store at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6

months).[1][2]

Storage Conditions
Keep in a tightly sealed container, protected

from moisture.[1][2]

Stock Solutions

Prepare stock solutions in an appropriate

solvent, such as DMSO. To avoid repeated

freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use vials

for storage.[1]

Disposal Plan
Dispose of TC-2153 and any contaminated materials in accordance with all applicable federal,

state, and local regulations for chemical waste. Unused TC-2153, whether in solid form or in

solution, should be treated as chemical waste. Do not dispose of it down the drain or in the

regular trash. Consult your institution's environmental health and safety (EHS) office for specific

disposal procedures.

Experimental Protocols and Signaling Pathways
TC-2153 has been utilized in both in vitro and in vivo studies to investigate its effects on

neuronal signaling.

Experimental Workflow: In Vitro and In Vivo Studies
The following diagram outlines a general experimental workflow for studying the effects of TC-
2153.
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In Vitro Studies

In Vivo Studies
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(e.g., 10 µM for 3 hours)
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(e.g., Western Blot)

Animal Model
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Administer TC-2153
(e.g., 10 mg/kg, i.p.)
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Increased Tyrosine
Phosphorylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling TC-2153].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611235/docs#essential-safety-and-logistics-for-
handling-tc-2153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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